Cas no 81835-14-5 (3-[4-(2-hydroxyethyl)piperazin-1-yl]-5,5-dimethylcyclohex-2-en-1-one)

• Product Name: 3-[4-(2-hydroxyethyl)piperazin-1-yl]-5,5-dimethylcyclohex-2-en-1-one
• CAS No: 81835-14-5
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• MDL: MFCD00129224
• CID: 4659556
• Update Time: 2025-06-10

3-[4-(2-hydroxyethyl)piperazin-1-yl]-5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-hydroxyethyl)piperazin-1-yl]-5,5-dimethylcyclohex-2-en-1-one

• MDL： MFCD00129224
• Inchi： 1S/C14H24N2O2/c1-14(2)10-12(9-13(18)11-14)16-5-3-15(4-6-16)7-8-17/h9,17H,3-8,10-11H2,1-2H3
• InChI Key： LVBCHQHNPRJTHT-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)(C)CC(N2CCN(CCO)CC2)=C1

Additional information on 3-[4-(2-hydroxyethyl)piperazin-1-yl]-5,5-dimethylcyclohex-2-en-1-one

Comprehensive Overview of 3-[4-(2-hydroxyethyl)piperazin-1-yl]-5,5-dimethylcyclohex-2-en-1-one (CAS No. 81835-14-5)

3-[4-(2-hydroxyethyl)piperazin-1-yl]-5,5-dimethylcyclohex-2-en-1-one (CAS No. 81835-14-5) is a chemically significant compound widely studied in pharmaceutical and organic chemistry research. This molecule features a unique structural combination of a piperazine ring, a hydroxyethyl group, and a dimethylcyclohexenone core, making it a versatile intermediate for drug development. Its CAS number 81835-14-5 is frequently searched in academic and industrial databases, reflecting its relevance in synthetic applications.

The compound’s piperazine moiety is particularly noteworthy, as this heterocyclic amine is a common pharmacophore in bioactive molecules. Researchers often explore derivatives like 3-[4-(2-hydroxyethyl)piperazin-1-yl]-5,5-dimethylcyclohex-2-en-1-one for their potential in modulating receptor interactions. The presence of the hydroxyethyl side chain enhances solubility, a critical factor in drug formulation. Meanwhile, the dimethylcyclohexenone scaffold contributes to steric stability, influencing the compound’s reactivity and binding affinity.

In recent years, the demand for CAS 81835-14-5 has surged due to its applications in medicinal chemistry and material science. A trending topic in scientific forums is its role in designing central nervous system (CNS) therapeutics, where piperazine-based compounds show promise. Additionally, its enone functionality (cyclohex-2-en-1-one) is leveraged in Michael addition reactions, a popular subject in organic synthesis tutorials.

From an SEO perspective, queries such as "synthesis of 81835-14-5" or "uses of hydroxyethyl piperazine derivatives" highlight user interest in practical protocols. Laboratories often seek guidance on purification techniques for this compound, given its polar hydroxyethyl group. Environmental considerations also drive searches for "green chemistry approaches to 3-[4-(2-hydroxyethyl)piperazin-1-yl]-5,5-dimethylcyclohex-2-en-1-one," aligning with the global push for sustainable practices.

Analytical characterization of 81835-14-5 typically involves NMR, HPLC, and mass spectrometry, with data frequently cited in patent literature. Its IUPAC name may appear complex, but breaking it down—3-[4-(2-hydroxyethyl)piperazin-1-yl] as the substituent and 5,5-dimethylcyclohex-2-en-1-one as the core—simplifies understanding. This approach resonates with educators addressing chemical nomenclature challenges.

Future research directions for CAS No. 81835-14-5 may explore its catalytic applications or bioconjugation potential, areas gaining traction in interdisciplinary studies. As synthetic methodologies evolve, this compound’s adaptability ensures its continued prominence in peer-reviewed journals and industrial workflows.